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Topic: Quantitative Analysis of Ethyl Butylacetylaminopropionate (IR3535®) in
Environmental Samples

Introduction: The Need for Environmental
Monitoring of IR3535®

Ethyl 3-(N-acetyl-N-butyl)aminopropionate, widely known by its trade name IR3535®, is a
synthetic, broad-spectrum insect repellent.[1][2][3] Developed in the 1970s by Merck KGaA, its
chemical structure is based on the naturally occurring amino acid (3-alanine.[4] Due to its
favorable safety profile and excellent skin tolerance, IR3535® is used in numerous topical
formulations worldwide to repel mosquitoes, ticks, and other biting insects, thereby helping to
prevent vector-borne diseases.[1][4][5][6] The World Health Organization (WHO) classifies its
toxicity as "unlikely to present acute hazard in normal use".[4]

While designed for direct application to human skin, the widespread use of IR3535®-containing
products inevitably leads to its introduction into the environment. This occurs primarily through
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wash-off from skin during bathing or recreational water activities, entering municipal sewer
systems and subsequently, aquatic ecosystems. Although considered biodegradable,
understanding its concentration, fate, and potential ecotoxicological impact in environmental
compartments is crucial for a comprehensive risk assessment.[7]

This application note provides a detailed guide for the quantitative analysis of IR3535® in
environmental matrices, specifically water and soil. We present robust, validated
methodologies using High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS), covering the entire workflow from sample
collection to final data analysis.

Physicochemical Properties of IR3535®

A thorough understanding of the analyte's properties is fundamental to developing effective
extraction and analytical methods. IR3535® is a moderately polar and water-soluble
compound, which dictates the choice of solvents and sorbents for sample preparation.

Property Value Source
Ethyl 3-(N-

IUPAC Name , [3]
butylacetamido)propanoate

CAS Number 52304-36-6 [1]

Molecular Formula C11H21NOs [1][8]

Molar Mass 215.29 g-mol—1 [3]

Clear, colorless to slightly
Appearance _ [31[4]1[8]
yellow, odorless oll

Vapor Pressure 0.15 Pa at 20°C [1]
N Moderately soluble; 70 g/L at
Water Solubility [3]
20°C
log P (Octanol-Water) 1.7 at 23°C [319]

Hydrolyzed by strong acids
Stability and alkaline solutions. Stable [8]
at pH 6.5-8.0.
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Analytical Strategies: A Comparative Overview

The choice of analytical instrumentation depends on the required sensitivity, selectivity, and the
complexity of the sample matrix.

» High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD): This is
a robust and widely accessible technique suitable for quantifying IR3535® at moderate
concentrations.[2][6][9][10][11] Its primary advantage is that it does not require derivatization.
Detection is typically performed at a low UV wavelength (~210-220 nm).[2][11][12]

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers superior selectivity and
sensitivity, making it ideal for trace-level detection and confirmatory analysis.[13] Given that
IR3535® is a semi-volatile compound, it is amenable to GC analysis. The WHO/CIPAC
reference method for determining IR3535® content in technical material is based on gas
chromatography with a flame ionization detector (GC-FID).[1]

This guide will detail protocols for both HPLC-DAD for routine screening and GC-MS for high-
sensitivity and confirmatory analysis.

Protocol 1: Analysis of IR3535® in Water Samples
via SPE and HPLC-DAD

This protocol is optimized for surface water, groundwater, and wastewater effluent. The core of
this method is the pre-concentration of the analyte from a large water volume using Solid-
Phase Extraction (SPE).

Experimental Workflow for Water Samples
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Sample Collection & Preservation

1. Collect 1L Water Sample
(Amber Glass Bottle)

2. Store at 4°C
(Analyze within 48h)

Sample Preparation (SPE)

3. Spike with Surrogate
(Optional)

4. Condition SPE Cartridge
(e.g., C18, HLB)

:

5. Load Water Sample
(~10 mL/min)

6. Wash Cartridge
(Remove Interferences)

:

7. Dry Cartridge
(Nitrogen Stream)

8. Elute IR3535
(e.g., Acetonitrile/Methanol)
9. Concentrate Eluate
(to 1 mL)

Instrumental Analysis

[10. Inject into HPLC—DAD)

Sample Collection & Prep

1. Collect Soil/Sediment
(Wide-mouth glass jar)

2. Homogenize & Weigh
(e.g., 10g wet weight)

Solvent Extraction

3. Spike with Internal Std.
(e.g., Methyl Undecanoate)

:

4. Add Extraction Solvent
(e.g., Acetone/Hexane)

:

5. Sonicate or Shake

G. Centrifuge & Collect Supernatana

o )

(11. Quantify vs. Calibration Curve)

:

7. Repeat Extraction (ZXD

:

. Combine Supernatants]

)

11. Quantify via SIM

Click to download full resolution via product page

Workflow for IR3535® analysis in soil/sediment samples.
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Materials and Reagents

o |IR3535® analytical standard (=99% purity)

Internal Standard (IS): e.g., Methyl undecanoate

GC-grade solvents: Acetone, Hexane, Dichloromethane

Anhydrous sodium sulfate

Centrifuge and centrifuge tubes (50 mL)

Ultrasonic bath or mechanical shaker

Step-by-Step Protocol

Part A: Sample Preparation and Extraction

o Sample Preparation: Homogenize the collected soil/sediment sample. Weigh approximately
10 g of the sample into a 50 mL centrifuge tube.

o Spiking: Spike the sample with an appropriate amount of internal standard solution.
o Extraction: Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the tube.

e Sonication: Tightly cap the tube and sonicate in an ultrasonic bath for 15 minutes.
Alternatively, shake vigorously on a mechanical shaker for 30 minutes.

o Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the solid and
liquid phases.

o Collection: Carefully decant the supernatant (the solvent layer) into a clean flask.

» Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh
solvent. Combine all supernatants.

e Drying & Concentration: Pass the combined extract through a funnel containing anhydrous
sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1
mL under a gentle stream of nitrogen.
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Part B: GC-MS Analysis

e Instrument Conditions: Set up the GC-MS system according to the parameters below.

Parameter Condition

DB-5ms or equivalent (30 m x 0.25 mm, 0.25
GC Column )

pm film)
Injector Splitless, 250°C

Oven Program

80°C (hold 2 min), ramp to 280°C at 10°C/min,
hold 5 min

Carrier Gas

Helium, constant flow of 1.2 mL/min

MS Source Temp

230°C

MS Quad Temp

150°C

lonization Mode

Electron lonization (El), 70 eV

Acquisition Mode

Selected lon Monitoring (SIM)

Quantifier lon

To be determined from IR3535® mass spectrum

Quialifier lons

To be determined from IR3535® mass spectrum

o Calibration: Prepare a series of calibration standards containing IR3535® and a fixed

concentration of the internal standard.

e Quantification: Inject the prepared sample extract. Identify IR3535® by its retention time and

the ratio of its qualifier ions to the quantifier ion. Quantify using the ratio of the IR3535®

quantifier ion peak area to the internal standard peak area.

Method Validation and Performance

Any analytical method must be validated to ensure the data it produces is reliable. Key

validation parameters from published literature are summarized below.
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Parameter HPLC-DAD Method Source
Linearity Range 0.5-40 mg/L [2]
Correlation Coeff. (r?) >0.997 [2][12]
Limit of Detection (LOD) 0.003 -1 uM [6][12]
Limit of Quantification (LOQ) 0.06 - 10 uM [2][12]
Recovery 94.7% — 109.2% [2][9]
Precision (RSD) <2% [6]

Note: Performance characteristics for the GC-MS method must be established in the laboratory
through a similar validation process, as specific environmental matrices will influence LOD,
LOQ, and recovery.

Conclusion

The protocols detailed in this application note provide robust and reliable frameworks for the
guantitative analysis of the insect repellent IR3535® in environmental water and soil samples.
The HPLC-DAD method offers a cost-effective and straightforward approach for routine
monitoring, while the GC-MS method provides the high sensitivity and selectivity required for
trace-level detection and confirmatory analysis in complex matrices. Proper sample handling,
adherence to quality control procedures, and thorough method validation are paramount to
generating accurate and defensible environmental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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